Cas no 514801-08-2 (4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid)
4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 苯甲酸,4-(4-硝基-1-吡唑甲基)-
- 4-[(4-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid
- 4-(4-Nitropyrazol-1-ylmethyl)benzoic acid
- 4-[(4-nitropyrazol-1-yl)methyl]benzoic acid
- 4-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid
- Benzoic acid, 4-(4-nitro-1-pyrazolylmethyl)-
- Oprea1_725735
- BBL039423
- STK315896
- 4-(4-nitro-pyrazol-1-ylmethyl)-benzoic acid
- 4-[(4-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid #
- benzoic acid, 4-[(4-nitro-1H-py
- EN300-83479
- ALBB-009750
- AKOS000204801
- AK-968/41172235
- Z275170192
- LS-03250
- 514801-08-2
- G29492
- RXZUBSJMBVABMA-UHFFFAOYSA-N
- benzoic acid, 4-[(4-nitro-1H-pyrazol-1-yl)methyl]-
- 4-({4-nitro-1H-pyrazol-1-yl}methyl)benzoic acid
- AKOS015922619
- 820-337-4
- MFCD02090843
- 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid
-
- MDL: MFCD02090843
- Inchi: 1S/C11H9N3O4/c15-11(16)9-3-1-8(2-4-9)6-13-7-10(5-12-13)14(17)18/h1-5,7H,6H2,(H,15,16)
- InChI Key: RXZUBSJMBVABMA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)CN1C=C(C=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 247.059
- Monoisotopic Mass: 247.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101
4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N233360-100mg |
4-[(4-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-08-2 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N233360-250mg |
4-[(4-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-08-2 | 250mg |
$ 380.00 | 2022-06-03 | ||
| TRC | N233360-500mg |
4-[(4-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-08-2 | 500mg |
$ 600.00 | 2022-06-03 | ||
| abcr | AB407377-500 mg |
4-[(4-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-08-2 | 500MG |
€313.80 | 2022-03-02 | ||
| abcr | AB407377-1 g |
4-[(4-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-08-2 | 1g |
€373.00 | 2022-03-02 | ||
| abcr | AB407377-5 g |
4-[(4-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-08-2 | 5g |
€965.00 | 2022-03-02 | ||
| Chemenu | CM414585-1g |
4-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-08-2 | 95%+ | 1g |
$438 | 2023-01-03 | |
| Fluorochem | 014551-250mg |
4-(4-Nitropyrazol-1-ylmethyl)benzoic acid |
514801-08-2 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 014551-1g |
4-(4-Nitropyrazol-1-ylmethyl)benzoic acid |
514801-08-2 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 014551-5g |
4-(4-Nitropyrazol-1-ylmethyl)benzoic acid |
514801-08-2 | 5g |
£782.00 | 2022-03-01 |
4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid
Introduction to 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 514801-08-2)
4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid, identified by the chemical identifier CAS No. 514801-08-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of nitro-substituted pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule combines a benzoic acid moiety with a nitro-functionalized pyrazole ring, creating a unique pharmacophore that has been extensively studied for its pharmacological properties.
The benzoic acid component of 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid is a well-established scaffold in medicinal chemistry, known for its role in modulating various biological pathways. Benzoic acid derivatives have been widely explored for their anti-inflammatory, analgesic, and antimicrobial properties. The presence of the nitro group in the pyrazole ring introduces additional reactivity and functionality, which can influence the compound's interactions with biological targets. This dual functionality makes 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid a promising candidate for further investigation in drug discovery.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid with various biological targets. Studies suggest that the nitro group and the pyrazole ring can engage in hydrogen bonding and hydrophobic interactions with proteins, potentially leading to therapeutic effects. For instance, research has indicated that nitro-substituted pyrazoles may exhibit inhibitory activity against certain enzymes involved in inflammatory responses, making them valuable candidates for developing novel anti-inflammatory agents.
The synthesis of 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid involves multi-step organic reactions, including nitration, condensation, and functional group transformations. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route. These techniques not only improve efficiency but also enhance the scalability of production, which is essential for preclinical and clinical studies.
In the realm of drug discovery, 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid has been investigated for its potential role in modulating immune responses. The pyrazole moiety is known to interact with immunomodulatory pathways, suggesting that this compound could have applications in immunotherapy. Preliminary studies have shown that derivatives of nitro-pyrazoles can influence cytokine production and immune cell activation, which are critical factors in managing autoimmune diseases and infections. Further research is needed to fully elucidate the mechanisms by which 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid exerts its effects on the immune system.
The pharmaceutical industry has shown interest in developing small molecules that can modulate neuroinflammatory processes. Given the structural similarities between 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid and known neuroprotective agents, it is plausible that this compound could exhibit neuroprotective properties. Studies on related compounds have suggested that nitro-substituted heterocycles can cross the blood-brain barrier and interact with central nervous system receptors. This opens up avenues for exploring 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid as a potential therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Evaluation of the pharmacokinetic properties of 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid is essential for determining its suitability as a drug candidate. Parameters such as solubility, stability, bioavailability, and metabolic pathways need to be thoroughly characterized. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to study these properties. Understanding how the body processes this compound will provide critical insights into its potential therapeutic window and side effects.
The safety profile of 4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid is another critical aspect that requires comprehensive evaluation. In vitro toxicity assays and animal models are employed to assess potential adverse effects. These studies aim to identify any toxicological concerns early in the development process, ensuring that only compounds with favorable safety profiles proceed to clinical trials. The integration of computational toxicology tools has also enhanced the ability to predict potential hazards associated with novel compounds like 4-(4-Nitro-1H-pyrazol-1-ylmethylbenzoic acid).
Future directions in the study of 4-(4-Nitro-1H-pyrazol-lmethylbenzoic acid) include exploring its potential as an intermediate in the synthesis of more complex drug molecules. The versatility of its structural framework allows for modifications that could enhance its biological activity or improve pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists are essential to accelerate these investigations and bring new therapeutic agents to fruition.
In conclusion, 4-( 4 - Nitro - 1 H - Pyrazol - 1 - yl ) methylbenzoic acid ( CAS No . 51480 01 - 0 8 - 2 ) represents a promising compound with diverse potential applications in pharmaceuticals . Its unique structural features , combined with recent advancements in synthetic methodologies and computational biology , position it as a valuable candidate for further research . As our understanding of its biological activities and pharmacokinetic properties continues to grow , so too does its potential as a therapeutic agent .
514801-08-2 (4-(4-Nitro-1H-pyrazol-1-yl)methylbenzoic acid) Related Products
- 514800-69-2(methyl 4-(4-nitro-1H-pyrazol-1-yl)methylbenzoate)
- 400877-61-4(1-(naphthalen-1-yl)methyl-4-nitro-1H-pyrazole)
- 400752-48-9(3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoic acid)
- 514800-95-4(methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate)
- 956204-53-8(4-Methoxy-3-(4-nitro-1H-pyrazol-1-yl)methylbenzoic Acid)
- 514800-99-8(4-Methoxy-3-(4-nitro-1h-pyrazol-1-yl)methylbenzaldehyde)
- 88095-61-8(1-Benzyl-4-nitro-1H-pyrazole)
- 387345-01-9(3-(4-nitro-1H-pyrazol-1-yl)methylbenzohydrazide)
- 400752-43-4(4-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoic Acid)
- 514801-16-2(3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid)